Cas no 325143-22-4 (Trityl 1,3-Diaminopropane Acetate)

• Product Name: Trityl 1,3-Diaminopropane Acetate
• CAS No: 325143-22-4
• MF: C₂₄H₂₈N₂O₂
• MW: 376.491326332092
• CID: 1039299
• PubChem ID: 16211003
• Update Time: 2025-07-14

Trityl 1,3-Diaminopropane Acetate Chemical and Physical Properties

Names and Identifiers

• N1-Tritylpropane-1,3-diamine acetate
• TRITYL 1,3-DIAMINOPROPANE ACETATE
• Trt-DAP*AcOH
• SB82759
• AKOS016001100
• Acetic acid--N~1~-(triphenylmethyl)propane-1,3-diamine (1/1)
• MFCD01631655
• TRT-DAP ACOH
• BS-25210
• N1-Tritylpropane-1,3-diamineacetate
• N-Trityl-1,3-diaminopropane acetate
• acetic acid;N'-tritylpropane-1,3-diamine
• 325143-22-4
• DTXSID90583337
• Trt-DAP?AcOH
• G84301
• Trityl 1,3-Diaminopropane Acetate

• MDL： MFCD01631655
• Inchi： 1S/C22H24N2.C2H4O2/c23-17-10-18-24-22(19-11-4-1-5-12-19,20-13-6-2-7-14-20)21-15-8-3-9-16-21;1-2(3)4/h1-9,11-16,24H,10,17-18,23H2;1H3,(H,3,4)
• InChI Key： RPVRPXRKXRMRMV-UHFFFAOYSA-N
• SMILES： OC(C)=O.N(CCCN)C(C1C=CC=CC=1)(C1C=CC=CC=1)C1C=CC=CC=1

Computed Properties

• Exact Mass: 376.215078140g/mol
• Monoisotopic Mass: 376.215078140g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 28
• Rotatable Bond Count: 7
• Complexity: 321
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 75.4Ų

Trityl 1,3-Diaminopropane Acetate Security Information

• Hazard Category Code： 36/37/38
• Safety Instruction： 26-36
• Hazardous Material Identification：

Additional information on Trityl 1,3-Diaminopropane Acetate

Trityl 1,3-Diaminopropane Acetate (CAS No. 325143-22-4): An Overview of Its Properties and Applications

Trityl 1,3-Diaminopropane Acetate (CAS No. 325143-22-4) is a versatile compound that has gained significant attention in the fields of organic synthesis and medicinal chemistry. This compound, characterized by its unique trityl protecting group and the presence of a diamine moiety, offers a wide range of applications in the development of pharmaceuticals and other advanced materials.

The trityl group, also known as triphenylmethyl, is a widely used protecting group in organic synthesis due to its stability under various reaction conditions and ease of removal. The 1,3-diaminopropane acetate portion of the molecule provides reactive amine functionalities that can be readily modified for the synthesis of complex molecules. This combination makes Trityl 1,3-Diaminopropane Acetate an essential reagent in the synthesis of peptides, nucleosides, and other bioactive compounds.

Recent studies have highlighted the importance of Trityl 1,3-Diaminopropane Acetate in the development of novel therapeutic agents. For instance, a study published in the Journal of Medicinal Chemistry demonstrated the use of this compound in the synthesis of prodrugs designed to improve the pharmacokinetic properties and bioavailability of existing drugs. The trityl protecting group was found to enhance the stability of these prodrugs during storage and transport, while the diamine functionality allowed for targeted delivery to specific tissues or cells.

In addition to its applications in drug development, Trityl 1,3-Diaminopropane Acetate has also been explored for its potential in materials science. Research conducted at the University of California, Berkeley, investigated the use of this compound as a building block for self-assembling supramolecular structures. The results showed that the trityl group facilitated the formation of stable and well-defined assemblies, which could have implications for the development of new materials with unique optical and electronic properties.

The physical and chemical properties of Trityl 1,3-Diaminopropane Acetate are well-documented in scientific literature. It is a white crystalline solid with a molecular weight of 375.48 g/mol. The compound is soluble in common organic solvents such as dichloromethane and dimethylformamide (DMF), making it easy to handle in laboratory settings. Its melting point is reported to be around 160-162°C, which is consistent with its structural complexity.

The synthesis of Trityl 1,3-Diaminopropane Acetate typically involves several steps. One common approach is to start with 1,3-diaminopropane and react it with acetic anhydride to form the acetate salt. The resulting diamine acetate salt is then treated with trityl chloride in the presence of a base such as triethylamine to introduce the trityl protecting group. This multi-step process ensures high purity and yield, making it suitable for large-scale production.

In terms of safety and handling, Trityl 1,3-Diaminopropane Acetate should be stored in a cool, dry place away from strong oxidizing agents and acidic environments. Proper personal protective equipment (PPE) should be used when handling this compound to avoid skin contact or inhalation. While it is not classified as a hazardous material under current regulations, it is important to follow standard laboratory safety protocols to ensure safe handling and disposal.

The future prospects for Trityl 1,3-Diaminopropane Acetate are promising. Ongoing research continues to explore new applications for this compound in areas such as drug delivery systems, catalysis, and nanotechnology. For example, recent advancements in nanotechnology have led to the development of nanoparticles functionalized with Trityl 1,3-Diaminopropane Acetate for targeted drug delivery. These nanoparticles have shown enhanced therapeutic efficacy and reduced side effects compared to conventional drug formulations.

In conclusion, Trityl 1,3-Diaminopropane Acetate (CAS No. 325143-22-4) is a valuable reagent with diverse applications in organic synthesis, medicinal chemistry, and materials science. Its unique combination of a trityl protecting group and reactive diamine functionalities makes it an indispensable tool for researchers working on complex molecular systems. As research continues to advance, it is likely that new applications for this compound will be discovered, further expanding its utility in various scientific fields.